Cas no 2228082-28-6 (4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol
• CAS No: 2228082-28-6
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5860643
• PubChem ID: 165667391
• Update Time: 2025-05-19

4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol
• EN300-1821618
• 2228082-28-6

• Inchi： 1S/C10H17N3O/c1-7-6-9(13-12-7)10(11)4-2-8(14)3-5-10/h6,8,14H,2-5,11H2,1H3,(H,12,13)
• InChI Key： BZPAKZLFZKEZLH-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=C(C)NN=2)(CC1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol

Introduction to 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol (CAS No. 2228082-28-6)

4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number 2228082-28-6, belongs to a class of molecules that incorporate both cyclohexane and pyrazole moieties, which are known for their versatility in drug design. The presence of an amino group and a methyl-substituted pyrazole ring suggests a high degree of chemical functionality, making it a promising candidate for further investigation in medicinal chemistry.

The structural framework of 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol combines the rigid cyclohexane ring with the nitrogen-rich pyrazole scaffold, which is often employed in the development of bioactive molecules. The cyclohexane ring provides steric stability, while the pyrazole moiety contributes to hydrogen bonding capabilities and can interact with biological targets such as enzymes and receptors. The amino group further enhances the compound's reactivity, allowing for modifications that could tailor its pharmacological properties.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways associated with various diseases. The combination of cyclohexane and pyrazole has been explored in several drug candidates, demonstrating efficacy in preclinical studies. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific substitution pattern in 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol may contribute to its selectivity and potency when interacting with biological targets.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug discovery. The flexibility of the cyclohexane ring allows for conformational adjustments that can optimize binding interactions, while the pyrazole moiety provides a scaffold for further derivatization. Researchers have utilized similar structures in the past to develop drugs that target neurological disorders, infectious diseases, and inflammatory conditions. The presence of both an amino group and a methyl-substituted pyrazole suggests that this compound could be modified to enhance its pharmacokinetic profile or to improve its affinity for specific receptors.

The synthesis of 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production of complex molecules like this one, reducing the time and cost associated with their preparation. The ability to synthesize such compounds on a scalable basis is crucial for their transition from academic research to clinical development.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol contribute to this diversity by introducing novel combinations of functional groups and scaffolds. This approach has led to the identification of several hit compounds that exhibit desirable biological activity. The integration of computational methods such as molecular docking and virtual screening has further accelerated the process of identifying promising candidates for experimental validation.

The pharmacological potential of 4-amino-4-(5-methyl-1H-pyrazol-3-yl)cyclohexan-1-ol has been explored through both in vitro and in vivo studies. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For example, modifications to the pyrazole ring have been shown to enhance binding affinity, while alterations to the cyclohexane moiety can influence metabolic stability. These findings underscore the importance of structural optimization in developing effective therapeutics.

In conclusion, 4-amino-4-(5-methyl-1H-pyrazol-3-y lcyclohexan - 1 - ol (CAS No. 2228082 - 28 - 6) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. Its combination of cyclohexane and pyrazole moieties offers opportunities for further derivatization, while its functional groups provide multiple sites for interaction with biological targets. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of innovative treatments.